Cas no 845866-67-3 (2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane)
![2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane structure](https://www.kuujia.com/scimg/cas/845866-67-3x500.png)
845866-67-3 structure
Product name:2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane
CAS No:845866-67-3
MF:C12H15ClN2
MW:222.713901758194
CID:716371
2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane Chemical and Physical Properties
Names and Identifiers
-
- 2,5-Diazabicyclo[2.2.1]heptane,2-[(2-chlorophenyl)methyl]-
- (1S,4S)-(+)-2-(2-CHLORO-BENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE DIHYDROCHLORIDE
- 2-[(2-chlorophenyl)methyl]-2,5-diazabicyclo[2.2.1]heptane,dihydrochloride
- 2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane
- (1S,4S)-2-(2-CHLOROBENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
- 2-(2-CHLOROBENZYL)-2,5-DIAZA-BICYCLO[2.2.1]HEPTANE
-
- Inchi: 1S/C12H15ClN2/c13-12-4-2-1-3-9(12)7-15-8-10-5-11(15)6-14-10/h1-4,10-11,14H,5-8H2
- InChI Key: RUCVFCCPYNTBEC-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1CN1CC2CC1CN2
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 234
- XLogP3: 2
- Topological Polar Surface Area: 15.3
2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane Related Literature
-
Lin Wang,Zhi-Gang Ma,Xiao-Jing Wei,Qing-Yuan Meng,Deng-Tao Yang,Shao-Fu Du,Zi-Fei Chen,Li-Zhu Wu,Qiang Liu Green Chem., 2014,16, 3752-3757
-
Oriana Esposito,Alexandra K. de K. Lewis,Peter B. Hitchcock,Stephen Caddick,F. Geoffrey N. Cloke Chem. Commun., 2007, 1157-1159
-
Qiongqiong Wang,Liping Qiao,Min Zhou,Shan Wang,Shengrong Lou,Dandan Huang,Qian Wang,Shengao Jing,Hongli Wang,Changhong Chen,Cheng Huang Faraday Discuss., 2021,226, 112-137
-
Jia-Hao Wu,Wen-Chang Chen,Guey-Sheng Liou Polym. Chem., 2016,7, 1569-1576
-
Koh K. Takita,Kazunori K. Fujii,Kento Ishii Org. Biomol. Chem., 2019,17, 7380-7387
845866-67-3 (2-(2-Chlorobenzyl)-2,5-diazabicyclo[2.2.1]heptane) Related Products
- 2228541-75-9(methyl 2-hydroxy-3-4-(2-methylpropyl)phenylpropanoate)
- 1020992-57-7(2-4-(1-Aminoethyl)-2-methoxyphenoxyethan-1-ol)
- 1697878-14-0(2-Bromo-5-(pentyloxy)pyridine)
- 2097991-39-2(4-(1-(2-Azidoethyl)piperidin-4-yl)morpholine)
- 2680648-80-8(3-(6-Hydroxypyridin-3-yl)-2-(2,2,2-trifluoroacetamido)propanoic acid)
- 866845-59-2(N-(4-chlorophenyl)-5-methyl-1-(3-methylphenyl)-1H-1,2,3-triazole-4-carboxamide)
- 61389-26-2(Lignoceric Acid-d4)
- 2229113-97-5(3-amino-3-(6-chloro-2-methoxypyridin-3-yl)propanoic acid)
- 2248314-27-2(Ethyl 2-amino-5-thiophen-2-ylbenzoate)
- 1416438-89-5(7-Iodoquinoline-3-carboxylic acid)
Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
CN Supplier
Reagent

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
CN Supplier
Bulk

上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Taizhou Jiayin Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
